4-({2-[3-(2,6-Dichlorophenyl)-4-(methoxycarbonyl)-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid
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Description
4-({2-[3-(2,6-Dichlorophenyl)-4-(methoxycarbonyl)-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid is a useful research compound. Its molecular formula is C20H14Cl2N2O5 and its molecular weight is 433.24. The purity is usually 95%.
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Scientific Research Applications
Chemo- and Regioselective Aminocarbonylation
Feng Sha and H. Alper (2017) describe a method for the chemo- and regioselective direct aminocarbonylation of alkynes and aminophenols to form hydroxy-substituted α,β-unsaturated amides, highlighting their value in pharmaceuticals and natural products. This process demonstrates the utility of the compound in synthesizing complex molecules with pharmaceutical relevance (Sha & Alper, 2017).
Functional Modification of Hydrogels
A study by H. M. Aly and H. L. A. El-Mohdy (2015) discusses the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, including compounds similar to the one . These modified polymers show enhanced thermal stability and potential for medical applications, suggesting a role for the compound in creating advanced materials (Aly & El-Mohdy, 2015).
Synthesis of Condensed Heterocyclic Compounds
M. Shimizu et al. (2009) describe the synthesis of isocoumarin derivatives via direct oxidative coupling, some of which show solid-state fluorescence. The study implies the usefulness of similar compounds in synthesizing novel materials with unique properties (Shimizu et al., 2009).
Synthesis and Antimicrobial Activity
N. Patel et al. (2011) conducted a study on synthesizing new pyridine derivatives, demonstrating their antimicrobial properties. The work suggests the potential of similar compounds in developing new antimicrobial agents (Patel et al., 2011).
Phenolic Derivatives Research
Research by Chwan-Fwu Lin et al. (2007) on Aster indicus led to the isolation of compounds structurally related to the one , showing the role of these compounds in natural product chemistry and potential therapeutic applications (Lin et al., 2007).
Environmental-Friendly Fabrication
Xia Zhou et al. (2018) discuss the synthesis of tertiary amine-functionalized adsorption resins for removing environmental pollutants, highlighting the environmental applications of similar compounds (Zhou et al., 2018).
Properties
IUPAC Name |
4-[[(E)-2-[3-(2,6-dichlorophenyl)-4-methoxycarbonyl-1,2-oxazol-5-yl]ethenyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14Cl2N2O5/c1-28-20(27)17-15(9-10-23-12-7-5-11(6-8-12)19(25)26)29-24-18(17)16-13(21)3-2-4-14(16)22/h2-10,23H,1H3,(H,25,26)/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJLJRIUNTUFTOV-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)C=CNC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)/C=C/NC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14Cl2N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.